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Compound of Interest

Compound Name: 5-Acetyl-2-aminobenzonitrile

Cat. No.: B139713

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Acetyl-2-aminobenzonitrile (CAS 33720-71-7). The following procedures are designed to
ensure a safe laboratory environment and minimize risks associated with this chemical.
Information from related aminobenzonitrile compounds has been utilized to supplement safety
protocols in the absence of a dedicated Safety Data Sheet (SDS) for this specific compound.

l. Personal Protective Equipment (PPE) and
Engineering Controls

When handling 5-Acetyl-2-aminobenzonitrile, a comprehensive approach to safety involves a
combination of engineering controls and appropriate personal protective equipment.

Engineering Controls:

e Ventilation: Work in a well-ventilated area. The use of a laboratory fume hood is required to
keep airborne concentrations low.[1]

o Safety Stations: An eyewash station and a safety shower must be readily accessible in any
area where this chemical is handled.[1][2]

Personal Protective Equipment:
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o Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 are mandatory.[1] A
face shield should be worn in situations with a risk of splashing or explosion.[3]

e Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves.[1][2] Disposable nitrile gloves can
offer short-term protection against a range of chemicals.[3] Always inspect gloves for
integrity before use and change them immediately upon contamination.

o Lab Coat: A lab coat must be worn and buttoned to cover as much skin as possible.[3]

o Clothing: Wear long pants and closed-toe, closed-heel shoes.[3] Avoid clothing made from
synthetic fabrics like polyester or acrylic.[3]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
permissible limits, a NIOSH/MSHA or European Standard EN 149 approved respirator is
required.[1][2] A respiratory protection program that adheres to OSHA's 29 CFR 1910.134
and ANSI Z88.2 requirements, or European Standard EN 149, must be implemented.[1]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 5-Acetyl-2-aminobenzonitrile and
related compounds. This information is critical for risk assessment and safe handling.
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Property Value Source(s)
Molecular Formula CoHsN20 (415116171
Molecular Weight 160.17 g/mol [41051617118]
Appearance Sollid (Typical White to off- )

white)
Melting Point 140 - 144 °C [4]
Solubility in Water Low solubility [4]
Storage Temperature 2°C-8°C [7]

Harmful if swallowed, inhaled,
Hazard Class or in contact with skin (General  [4]

classification)

Note: Specific toxicity values (LD50, LC50) and occupational exposure limits for 5-Acetyl-2-

aminobenzonitrile are not readily available. The hazard classification is a general statement
and should be treated with caution. Always handle with the assumption that the substance is

toxic.

lll. Handling and Storage Procedures

Safe Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1][9] Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area, preferably within a chemical fume hood.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[10]

Storage:
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» Store in a cool, dry, and well-ventilated area.[2][4]
o Keep the container tightly closed when not in use.[1]

» Store away from incompatible substances such as strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[11]

o Keep away from heat sources and open flames.[4]

IV. Spill and Disposal Plan

Accidental Release Measures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering drains or waterways.[9][12]

Clean-up:

o For small spills, carefully sweep or vacuum up the material, avoiding dust generation, and
place it into a suitable, labeled disposal container.[1][12]

o For large spills, control personal contact with the substance by using appropriate PPE.[12]

Decontamination: Clean the spill area thoroughly.

Disposal:

» Dispose of waste in accordance with local, regional, and national hazardous waste
regulations.[11]

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[11]

e Do not dispose of the material down the drain.[11]
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V. Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling 5-Acetyl-2-
aminobenzonitrile in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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